ethyl 4-[5-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]furan-2-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[5-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]furan-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H21N5O3/c1-2-28-21(27)26-11-9-25(10-12-26)19-8-7-16(29-19)13-15(14-22)20-23-17-5-3-4-6-18(17)24-20/h3-8,13H,2,9-12H2,1H3,(H,23,24)/b15-13+
• InChI Key: OEMPIADHBMYEDM-FYWRMAATSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

This compound contains several functional groups, including an ethyl group, a benzimidazole group, a cyano group, a furan ring, and a piperazine ring. Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzimidazole group could be introduced through a reaction with a suitable precursor.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The benzimidazole and piperazine rings are both heterocyclic, meaning they contain atoms other than carbon in the ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the cyano group could undergo addition reactions, while the benzimidazole group might participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar cyano group and the heterocyclic rings could affect its solubility and reactivity.

Scientific Research Applications

Tyrosine Kinase Inhibition

• .

Cytotoxic Effects on Cancer Cells

• .

Apoptosis Induction and Mechanism of Action

• .

Antiviral Properties

• .

Heterocyclic Synthesis and Medicinal Chemistry

• .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact hazards it might pose.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could be of interest in fields such as medicinal chemistry or materials science.